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Compound of Interest

Compound Name: Azidopentanoic acid

Cat. No.: B8383811

Get Quote

Executive Summary
5-Azidopentanoic acid (CAS: 79583-98-5) is a bifunctional linker widely used in bioorthogonal

chemistry (CuAAC "Click" reactions).[1][2] While chemically robust under physiological

conditions, it possesses inherent thermodynamic instability characteristic of small-molecule

organic azides.

Core Stability Profile: Stable at -20°C (pure) for >1 year. In solution, stability is solvent-

dependent; protic solvents accelerate degradation under thermal stress.

Critical Hazard: With a Carbon/Nitrogen (C/N) ratio of 1.66, this compound violates the "Rule

of Six," classifying it as a high-energy species with explosive potential if concentrated or

heated.

Primary Decomposition Mode: Photolytic conversion to nitrenes and thermal extrusion of

.

Chemical Nature & Decomposition Mechanisms
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Understanding the degradation pathways is essential for troubleshooting experimental failures

(e.g., loss of "click" reactivity).

Thermodynamic Instability
The azide group (

) is kinetically stable but thermodynamically unstable. The decomposition is exothermic,
releasing molecular nitrogen (

).

Enthalpy of Decomposition (

): Approximately -200 to -250 kJ/mol for aliphatic azides.

Onset Temperature (

): While pure aliphatic azides typically show thermal onset

(DSC), the safe working limit is significantly lower due to autocatalytic potential in
concentrated solutions.

Degradation Pathways
The following diagram details the mechanistic fate of 5-azidopentanoic acid under stress.
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Figure 1: Photolytic and thermal decomposition pathways of 5-azidopentanoic acid.
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Solvent Compatibility Table
The stability of 5-azidopentanoic acid varies significantly by solvent type.

Solvent Class
Recommended
Solvents

Stability Rating Notes

Polar Aprotic DMSO, DMF, DMAc High

Ideal for stock

solutions. Store at

-20°C or -80°C.

Chlorinated DCM, Chloroform Moderate

WARNING: Avoid

long-term storage.

Potential formation of

diazidomethane

(explosive) via

reaction with solvent

impurities over time.

Protic
Methanol, Ethanol,

Water
Moderate

Stable at neutral pH.

Nucleophilic attack

possible at elevated T.

Acidic Media 0.1 M HCl LOW (DANGER)

Protonation forms

(Hydrazoic acid) –

Volatile & Toxic.

Basic Media 0.1 M NaOH High

Azide anion is stable

to base. Carboxylic

acid will exist as

carboxylate.

The "Rule of Six" & Concentration Limits
5-Azidopentanoic acid (

) has 5 carbons and 3 nitrogens.

Strictly speaking, organic azides are considered safe if the ratio is
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.

Implication: This compound is energy-rich.

Protocol: Never concentrate reaction mixtures to dryness if the mass exceeds 500 mg

without a blast shield. Keep solution concentrations < 0.5 M to prevent runaway exothermic

decomposition.

Experimental Protocols
Stock Solution Preparation (Self-Validating)
This protocol ensures the integrity of the reagent before use in critical Click chemistry

applications.

Materials:

5-Azidopentanoic acid (neat oil)[2][3]

Anhydrous DMSO (Grade:

99.9%)

Argon or Nitrogen gas[4]

Procedure:

Visual Inspection: Confirm the neat oil is colorless to pale yellow. Dark yellow/orange

indicates prior decomposition.

Dissolution: Dissolve the acid in anhydrous DMSO to a concentration of 100 mM.

Why? DMSO minimizes evaporation and prevents shock sensitivity associated with dry

crystals.

Inerting: Flush the headspace with Argon for 30 seconds.

Why? Oxygen can promote radical degradation pathways under light exposure.

Aliquot & Store: Dispense into amber glass vials (prevent UV photolysis). Store at -20°C.
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Validation (TLC):

Stationary Phase: Silica Gel 60

.

Mobile Phase: 5% Methanol in DCM.

Stain: Triphenylphosphine (

) followed by Ninhydrin (Staudinger reduction in situ). Azides do not fluoresce strongly; this
specific stain confirms the presence of the intact

group.

Handling & Safety Decision Tree
Use this logic flow to determine the necessary safety controls for your specific experiment.
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Start: Handling 5-Azidopentanoic Acid

Check Scale (Mass)

< 500 mg

> 500 mgCheck Concentration

Enhanced Safety:
Blast Shield, Kevlar Gloves,

Plastic Spatulas Only

< 0.5 M > 0.5 M or Neat

Standard PPE:
Lab Coat, Glasses, Nitrile Gloves

Proceed in Fume Hood
Do NOT Distill.

Do NOT concentrate to dryness.
Use Teflon/Plastic tools.

Click to download full resolution via product page

Figure 2: Safety decision matrix for handling high-energy azide reagents.

Analytical Monitoring
To verify the stability of 5-azidopentanoic acid in solution over time, use FT-IR rather than UV-

Vis, as the azide absorbance in UV is often obscured by solvent cutoffs or other chromophores.
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Diagnostic Peak: The azido group exhibits a strong, characteristic asymmetric stretch at

~2100 cm⁻¹.

Loss of Integrity: Disappearance of the 2100 cm⁻¹ peak and appearance of amine N-H

stretches (3300-3500 cm⁻¹) indicates decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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